N-(2-ethylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H17N3O2/c1-4-10-7-5-6-8-12(10)15-13(18)11-9-17(2)16-14(11)19-3/h5-9H,4H2,1-3H3,(H,15,18)
• InChI Key: CJZZEWQLAZNEGI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CN(N=C2OC)C
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

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